Metal-responsive reversible binding of triplex-forming oligonucleotides with 5-hydroxyuracil nucleobases†

Chemical Communications Pub Date: 2021-02-16 DOI: 10.1039/D1CC00553G

Abstract

Metal-responsive triplex-forming oligonucleotides (TFOs) were synthesised by incorporating 5-hydroxyuracil (UOH) nucleobases as metal recognition sites. Binding of the UOH-containing TFO to the target natural DNA duplexes was reversibly regulated by the addition and removal of GdIII ions under isothermal conditions.

Graphical abstract: Metal-responsive reversible binding of triplex-forming oligonucleotides with 5-hydroxyuracil nucleobases
Recommended Literature